Cas no 2386893-06-5 (5-(4-{(tert-butoxy)carbonylamino}piperidin-1-yl)pentanoic acid)

• Product Name: 5-(4-{(tert-butoxy)carbonylamino}piperidin-1-yl)pentanoic acid
• CAS No: 2386893-06-5
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 5175029
• PubChem ID: 165891017
• Update Time: 2025-05-21

5-(4-{(tert-butoxy)carbonylamino}piperidin-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinepentanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 5-(4-{(tert-butoxy)carbonylamino}piperidin-1-yl)pentanoic acid

• Inchi： 1S/C15H28N2O4/c1-15(2,3)21-14(20)16-12-7-10-17(11-8-12)9-5-4-6-13(18)19/h12H,4-11H2,1-3H3,(H,16,20)(H,18,19)
• InChI Key： KWPVUDWJYDGYSF-UHFFFAOYSA-N
• SMILES： N1(CCCCC(O)=O)CCC(NC(OC(C)(C)C)=O)CC1

Additional information on 5-(4-{(tert-butoxy)carbonylamino}piperidin-1-yl)pentanoic acid

5-(4-{(tert-butoxy)carbonylamino}piperidin-1-yl)pentanoic acid (CAS No. 2386893-06-5): An Overview

5-(4-{(tert-butoxy)carbonylamino}piperidin-1-yl)pentanoic acid (CAS No. 2386893-06-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and features a tert-butoxycarbonyl (Boc) protecting group, which is commonly used in organic synthesis to protect amino groups during multi-step reactions.

The structure of 5-(4-{(tert-butoxy)carbonylamino}piperidin-1-yl)pentanoic acid consists of a five-membered piperidine ring attached to a pentanoic acid chain, with the tert-butoxycarbonyl group attached to the nitrogen atom of the piperidine ring. This unique structural arrangement provides the compound with several key properties that make it valuable in various applications, particularly in drug discovery and development.

One of the primary applications of 5-(4-{(tert-butoxy)carbonylamino}piperidin-1-yl)pentanoic acid is in the synthesis of peptides and peptidomimetics. The Boc protecting group allows for selective deprotection and functionalization, enabling the construction of complex molecular architectures with high precision. This is particularly useful in the development of therapeutic agents targeting specific biological pathways, such as G protein-coupled receptors (GPCRs) and ion channels.

Recent studies have highlighted the potential of 5-(4-{(tert-butoxy)carbonylamino}piperidin-1-yl)pentanoic acid in modulating various biological processes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against certain types of cancer cells by selectively inhibiting key enzymes involved in cell proliferation and survival. The ability to fine-tune the structure through synthetic modifications has led to the identification of several lead compounds with promising therapeutic potential.

In addition to its role in drug discovery, 5-(4-{(tert-butoxy)carbonylamino}piperidin-1-yl)pentanoic acid has also been explored for its use in diagnostic imaging. The compound can be labeled with radioisotopes or fluorescent tags to create imaging agents that can be used to visualize specific biomarkers in vivo. This application is particularly relevant in the early detection and monitoring of diseases such as Alzheimer's and Parkinson's, where early intervention can significantly improve patient outcomes.

The synthesis of 5-(4-{(tert-butoxy)carbonylamino}piperidin-1-yl)pentanoic acid typically involves several well-established organic reactions. The tert-butoxycarbonyl group is introduced via a Boc anhydride reaction, followed by the coupling of the protected piperidine derivative with a pentanoic acid moiety using standard peptide coupling reagents such as HATU or EDC·HCl. The final product can be purified using techniques such as column chromatography or HPLC, ensuring high purity and yield.

The stability and solubility properties of 5-(4-{(tert-butoxy)carbonylamino}piperidin-1-yl)pentanoic acid are also important considerations for its practical applications. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or unwanted side reactions. Solubility studies have shown that it exhibits good solubility in polar organic solvents such as DMSO and DMF, which facilitates its use in various biochemical assays and drug formulation processes.

In conclusion, 5-(4-{(tert-butoxy)carbonylamino}piperidin-1-yl)pentanoic acid (CAS No. 2386893-06-5) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic properties make it an attractive candidate for the development of novel therapeutic agents and diagnostic tools. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.